Cas no 92412-69-6 (Benzene,1-isothiocyanato-4-(trans-4-octylcyclohexyl)-)

• Product Name: Benzene,1-isothiocyanato-4-(trans-4-octylcyclohexyl)-
• CAS No: 92412-69-6
• MF: C₂₁H₃₁NS
• MW: 329.542544603348
• CID: 800692
• PubChem ID: 4072354
• Update Time: 2025-04-19

Benzene,1-isothiocyanato-4-(trans-4-octylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isothiocyanato-4-(trans-4-octylcyclohexyl)-
• 1-isothiocyanato-4-(4-octylcyclohexyl)benzene
• SCHEMBL3799918
• SCHEMBL3799919
• 1-(trans-4-octylcyclohexyl)-4-isothiocyanatobenzene
• AKOS015889310
• 1-ISOTHIOCYANATO-4-(TRANS-4-OCTYLCYCLOHEXYL)BENZENE
• DTXSID80399025
• 92412-69-6

• Inchi： 1S/C21H31NS/c1-2-3-4-5-6-7-8-18-9-11-19(12-10-18)20-13-15-21(16-14-20)22-17-23/h13-16,18-19H,2-12H2,1H3
• InChI Key： LPCYDIMBPIGDDK-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)C1CCC(CCCCCCCC)CC1

Computed Properties

• Exact Mass: 329.218
• Monoisotopic Mass: 329.218
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.9
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Color/Form: Not determined
• Refractive Index: 1.553

Benzene,1-isothiocyanato-4-(trans-4-octylcyclohexyl)- Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：